Cas no 2172195-48-9 (16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro5.1.5^{8}.3^{6}hexadecane)

• Product Name: 16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro5.1.5^{8}.3^{6}hexadecane
• CAS No: 2172195-48-9
• MF: C₁₄H₂₅NO₂S
• MW: 271.418802976608
• CID: 6226622
• PubChem ID: 165522545
• Update Time: 2025-10-24

16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro5.1.5^{8}.3^{6}hexadecane Chemical and Physical Properties

Names and Identifiers

• 16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro5.1.5^{8}.3^{6}hexadecane
• 2172195-48-9
• 16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro[5.1.5^{8}.3^{6}]hexadecane
• EN300-1280341

• Inchi： 1S/C14H25NO2S/c1-12(2)10-15-14(5-8-18-9-6-14)17-13(12)4-3-7-16-11-13/h15H,3-11H2,1-2H3
• InChI Key： PMVTVKNLTUHREL-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)NCC(C)(C)C1(COCCC1)O2

Computed Properties

• Exact Mass: 271.16060021g/mol
• Monoisotopic Mass: 271.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on 16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro5.1.5^{8}.3^{6}hexadecane

Professional Introduction to Compound with CAS No. 2172195-48-9 and Product Name: 16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro5.1.5⁸.3⁶hexadecane

The compound with the CAS number 2172195-48-9 and the product name 16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro5.1.5⁸.3⁶hexadecane represents a fascinating molecule in the realm of chemical and pharmaceutical research. This spirocyclic structure, characterized by its intricate arrangement of oxygen, sulfur, and nitrogen atoms, has garnered significant attention due to its unique stereochemistry and potential biological activities. The compound's molecular framework, featuring a dispiro architecture, introduces a level of complexity that makes it a subject of interest for synthetic chemists and biologists alike.

In recent years, the study of spirocyclic compounds has seen remarkable advancements, particularly in the context of drug discovery. The spirocyclic core in 16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro5.1.5⁸.3⁶hexadecane offers a scaffold that can mimic the binding pockets of various biological targets, making it an attractive candidate for developing novel therapeutic agents. The presence of both oxygen and sulfur atoms in the molecule suggests potential interactions with biological systems, which could be exploited for therapeutic purposes.

The stereochemistry of this compound is particularly noteworthy. The spiro connection between the two heterocyclic rings introduces rigidity to the molecule, which can enhance its binding affinity to biological targets. This rigidity is often a desirable feature in drug design, as it can improve the compound's selectivity and reduce off-target effects. Additionally, the dimethyl substituents at the terminal positions contribute to the overall lipophilicity of the molecule, which can influence its pharmacokinetic properties.

Recent research has highlighted the importance of heterocyclic compounds in medicinal chemistry. The thia and azadispiro moieties in 16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro5.1.5⁸.3⁶hexadecane are particularly interesting from a biological perspective. These functional groups have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The ability to modulate these activities through structural modifications makes this class of compounds highly valuable for drug development.

The synthesis of 16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro5.1.5⁸.3⁶hexadecane presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and organometallic chemistry have played a crucial role in facilitating the synthesis of spirocyclic compounds like this one. These methods allow for the precise control of stereochemistry during bond formation, which is essential for creating biologically active molecules.

The potential applications of 16,16-dimethyl-2,7-dioxa-11-thia-14-azadispiro5.1.5⁸.3⁶hexadecane extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for materials science applications as well. For instance, the rigid spirocyclic core could be utilized in the development of novel polymers or liquid crystals with enhanced thermal stability and mechanical strength.

In conclusion, 16, 16-dimethyl--2, 7--dioxa--11--thia--14--azadispiro5, .1--5*8*.*3*6*hexadecane (CAS No., 2172195--48--9) is a structurally complex and biologically relevant compound that holds significant promise for future research and development in both pharmaceuticals and materials science., Its unique stereochemistry,, functional groups,, and synthetic accessibility make it an attractive target for further exploration., As our understanding of molecular structure-biology relationships continues to grow,, compounds like this one are likely to play an increasingly important role in addressing some of humanity's most pressing health challenges.,